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Compound of Interest

Compound Name: 1-Iodo-2,3-dimethoxybenzene

Cat. No.: B052624 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Iodo-2,3-dimethoxybenzene, with a focus on its molecular weight and

applications in organic synthesis. This document is intended for researchers, scientists, and

drug development professionals who utilize halogenated aromatic compounds as intermediates

in the synthesis of complex molecules.

Core Properties of 1-Iodo-2,3-dimethoxybenzene
1-Iodo-2,3-dimethoxybenzene is a substituted aromatic compound that serves as a valuable

building block in various chemical reactions, particularly in the formation of carbon-carbon

bonds. Its reactivity is influenced by the presence of the iodo group and the two methoxy

substituents on the benzene ring.

Property Value Source

Molecular Weight 264.06 g/mol [1][2]

Molecular Formula C₈H₉IO₂ [1][2]

CAS Number 25245-33-4 [1]

Appearance Colorless oil [3]

Purity 95% [3]
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Experimental Protocols
A common and powerful application of 1-Iodo-2,3-dimethoxybenzene is in palladium-

catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is

fundamental in synthetic organic chemistry for the creation of biaryl structures, which are

prevalent in many pharmaceutical compounds.

Suzuki-Miyaura Cross-Coupling of 1-Iodo-2,3-
dimethoxybenzene
Objective: To synthesize a 2,3-dimethoxybiphenyl derivative via a palladium-catalyzed Suzuki-

Miyaura cross-coupling reaction.

Materials:

1-Iodo-2,3-dimethoxybenzene

An arylboronic acid

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., Potassium carbonate (K₂CO₃))

Anhydrous solvent (e.g., Toluene and water)

Standard laboratory glassware (Schlenk flask, condenser, etc.)

Magnetic stirrer and heating mantle

Inert gas (Argon or Nitrogen)

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere, add 1-Iodo-2,3-
dimethoxybenzene (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate

(2.0 mmol).

Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol, 5 mol%).
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Add the degassed solvent system, for example, a mixture of toluene (5 mL) and water (1

mL).

Heat the reaction mixture to a specified temperature (e.g., 100 °C) and stir vigorously.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired biaryl

compound.

Visualizations
The following diagrams illustrate the experimental workflow for the Suzuki-Miyaura coupling

reaction and the role of 1-Iodo-2,3-dimethoxybenzene as a synthetic intermediate.
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A generalized experimental workflow for the Suzuki-Miyaura coupling reaction.
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The role of 1-Iodo-2,3-dimethoxybenzene as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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